Cas no 59899-50-2 (3-(2-Chloro-ethyl)-benzo[d]isoxazole)

• Product Name: 3-(2-Chloro-ethyl)-benzo[d]isoxazole
• CAS No: 59899-50-2
• MF: C₉H₈ClNO
• MW: 181.618921279907
• MDL: MFCD11900597
• CID: 2182410
• PubChem ID: 12279145
• Update Time: 2025-06-08

3-(2-Chloro-ethyl)-benzo[d]isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloro-ethyl)-benzo[d]isoxazole
• 3-(2-Chloroethyl)benzo[d]isoxazole
• 59899-50-2
• G82896
• SB37867
• DB-261578
• 3-(2-chloroethyl)-1,2-benzisoxazole
• JPVMSVAKHYEXNM-UHFFFAOYSA-N
• SCHEMBL6993416
• CS-0454022

• MDL： MFCD11900597
• Inchi： 1S/C9H8ClNO/c10-6-5-8-7-3-1-2-4-9(7)12-11-8/h1-4H,5-6H2
• InChI Key： JPVMSVAKHYEXNM-UHFFFAOYSA-N
• SMILES： ClCCC1C2C=CC=CC=2ON=1

Computed Properties

• Exact Mass: 181.0294416g/mol
• Monoisotopic Mass: 181.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 3-(2-Chloro-ethyl)-benzo[d]isoxazole

Comprehensive Overview of 3-(2-Chloro-ethyl)-benzo[d]isoxazole (CAS No. 59899-50-2)

3-(2-Chloro-ethyl)-benzo[d]isoxazole (CAS No. 59899-50-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule, characterized by its benzo[d]isoxazole core and 2-chloroethyl side chain, serves as a versatile intermediate in synthetic chemistry. Its unique structural features make it valuable for designing bioactive molecules, particularly in the development of novel therapeutic agents and crop protection solutions.

The compound's molecular structure combines a fused benzene ring with an isoxazole moiety, enhancing its stability and reactivity. Researchers frequently explore its potential in drug discovery, where modifications to the chloroethyl group can yield derivatives with tailored pharmacological properties. Recent studies highlight its role in targeting central nervous system (CNS) disorders, a trending topic in biomedical forums. For instance, analogs of 3-(2-Chloro-ethyl)-benzo[d]isoxazole have shown promise in modulating neurotransmitter pathways, aligning with the growing demand for neurological disease treatments.

In agrochemical applications, this compound's heterocyclic framework contributes to the synthesis of pesticides and herbicides. Its efficacy in disrupting pest metabolic pathways has been a focal point in sustainable agriculture discussions. With increasing global emphasis on eco-friendly crop protection, derivatives of 59899-50-2 are being optimized to reduce environmental impact while maintaining high activity—a balance highly searched by agritech professionals.

Synthetic methodologies for 3-(2-Chloro-ethyl)-benzo[d]isoxazole often involve cyclization reactions or halogenation techniques. Advanced protocols, such as microwave-assisted synthesis, have improved yield and purity, addressing common queries about scalable production in patent literature. Analytical techniques like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards—a recurring theme in QA/QC forums.

From a commercial perspective, CAS No. 59899-50-2 is supplied by specialty chemical manufacturers under strict Good Manufacturing Practices (GMP). Its pricing and availability are influenced by demand from contract research organizations (CROs) and academic labs, as noted in recent market analysis reports. Storage recommendations typically emphasize protection from moisture and light, reflecting best practices for laboratory chemical handling—a frequent search topic among chemists.

Future research directions for 3-(2-Chloro-ethyl)-benzo[d]isoxazole may explore its catalytic applications or integration into metal-organic frameworks (MOFs), areas gaining traction in materials science. As AI-driven molecular property prediction tools advance, computational studies could further elucidate its reactivity patterns, answering prevalent questions about structure-activity relationships (SAR) in online chemistry communities.